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Compound of Interest

Compound Name: 3,5-Dimethylphenyl acetate

CAS No.: 877-82-7

Cat. No.: B2364443

Get Quote

3,5-Dimethylphenyl acetate (CAS No. 877-82-7) is an aromatic ester with the molecular

formula C₁₀H₁₂O₂.[1][2][3] Structurally, it consists of a phenyl ring substituted with two methyl

groups at the 3 and 5 positions, and an acetate functional group attached via an ester linkage.

This compound, with a molecular weight of approximately 164.20 g/mol , typically presents as a

colorless to pale yellow liquid with a characteristically sweet and pleasant odor.[1][2][3][4]

While not extensively documented for specific biological mechanisms, its true value in the

scientific community lies in its role as a versatile building block and intermediate in organic

synthesis.[1][4] The 3,5-dimethylphenyl moiety is a structural component in molecules

investigated for various therapeutic applications, including the inhibition of melanin production

and as part of GnRH receptor antagonists.[1][5] Understanding its core physical properties is

therefore paramount for its effective use in reaction design, purification, and formulation within

research and development settings. This guide provides a detailed examination of these

properties, the methodologies for their determination, and the scientific rationale behind these

experimental choices.
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A precise understanding of a compound's physical properties is fundamental for its application

in a laboratory setting. These parameters dictate choices for reaction conditions, purification

strategies (e.g., distillation, crystallization), and analytical method development. The key

physical properties of 3,5-Dimethylphenyl acetate are summarized below.

Property Value Source(s)

CAS Number 877-82-7 [1][3][6]

Molecular Formula C₁₀H₁₂O₂ [1][2][3][6]

Molecular Weight 164.20 g/mol [1][2][3][6]

Appearance Colorless to pale yellow liquid [4]

Odor Sweet, pleasant [4]

Boiling Point ~237°C (estimate) [3]

Density ~1.062 g/mL (estimate) [3]

Refractive Index (n20/D) ~1.5070 (estimate) [3]

Solubility
Moderately soluble in water;

soluble in organic solvents
[4]

Experimental Determination of Key Physical
Properties
The data presented above are derived from a combination of experimental and estimated

values. For rigorous scientific application, particularly in drug development where standards are

exacting, in-house validation of these properties is crucial. The following sections detail the

standardized protocols for these determinations.

Boiling Point Determination
Expertise & Experience: The boiling point is a critical indicator of a substance's volatility and is

essential for designing purification protocols like distillation. The choice of method, such as

distillation under reduced pressure, is often employed for high-boiling-point compounds to

prevent thermal decomposition.
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Methodology: Simple Distillation at Atmospheric Pressure

Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass

joints are properly sealed.

Sample Preparation: Place a sample of 3,5-Dimethylphenyl acetate and a few boiling chips

into the round-bottom flask.

Heating: Gently heat the flask using a heating mantle.

Observation: Record the temperature at which a steady stream of distillate is collected in the

receiving flask. This temperature is the boiling point. The thermometer bulb must be

positioned just below the side arm of the distillation head to ensure an accurate reading of

the vapor temperature.

Validation: The observed boiling point should be corrected for atmospheric pressure if it

deviates significantly from standard pressure (760 mmHg).

Workflow for Boiling Point Determination
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Caption: Workflow for determining the boiling point via simple distillation.

Density and Refractive Index Measurement
Expertise & Experience: Density is a fundamental property used in quality control and for

converting mass to volume. The refractive index is a measure of how light propagates through

the substance and is a highly sensitive indicator of purity. Both are typically measured at a

standard temperature (e.g., 20°C or 25°C) for comparability.
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Methodology: Pycnometry and Refractometry

Temperature Equilibration: Allow the sample of 3,5-Dimethylphenyl acetate to equilibrate to

a constant temperature (e.g., 20°C) in a water bath.

Density Measurement (Pycnometer):

Weigh a clean, dry pycnometer (a flask with a specific, known volume).

Fill the pycnometer with the temperature-equilibrated sample and weigh it again.

The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer.

Refractive Index Measurement (Abbe Refractometer):

Calibrate the refractometer using a standard of known refractive index (e.g., distilled

water).

Apply a small drop of the temperature-equilibrated sample to the prism of the

refractometer.

Close the prism and allow the temperature to stabilize.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs.

Read the refractive index from the instrument's scale.

Workflow for Density and Refractive Index Measurement
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Caption: Parallel workflows for measuring density and refractive index.

Spectroscopic & Analytical Characterization
The identity and purity of a compound are its most critical physical characteristics in a research

context. A combination of spectroscopic techniques provides a definitive "fingerprint."

Trustworthiness: A multi-technique approach ensures a self-validating system. For instance, the

molecular weight determined by Mass Spectrometry must be consistent with the structure

elucidated by NMR.

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule

and its fragments. For 3,5-Dimethylphenyl acetate, electron ionization (EI) mass spectrometry

would show a molecular ion peak ([M]⁺˙) at m/z 164, confirming its molecular weight.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR are indispensable for confirming the carbon-hydrogen framework.

¹H NMR: The spectrum is expected to show distinct singlets for the aromatic protons, the two

equivalent aryl methyl groups, and the acetyl methyl group, with integrations corresponding

to the number of protons.[1]
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¹³C NMR: The spectrum will show unique signals for the carbonyl carbon, the different

aromatic carbons (ipso, ortho, meta, para positions relative to the ester), and the methyl

carbons, confirming the molecular symmetry and structure.[1][7]

Infrared (IR) Spectroscopy
IR spectroscopy identifies the functional groups present in the molecule. The IR spectrum of

3,5-Dimethylphenyl acetate will exhibit characteristic absorption bands:

A strong C=O (carbonyl) stretch for the ester group, typically around 1735-1750 cm⁻¹.[1]

C-O stretching vibrations in the 1000-1300 cm⁻¹ region.[1]

Aromatic C=C stretching vibrations in the 1450-1600 cm⁻¹ region and C-H stretches above

3000 cm⁻¹.[1]

General Workflow for Analytical Characterization
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Caption: Integrated workflow for the spectroscopic confirmation of the compound.
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Synthesis and Safety Considerations
Synthetic Context
3,5-Dimethylphenyl acetate is most commonly synthesized via the direct esterification of 3,5-

dimethylphenol with acetic anhydride.[1][3][8] This reaction is typically straightforward but

understanding the starting materials and potential side products is crucial for interpreting

analytical data and assessing purity.

Protocol: Synthesis via Acylation

Reactant Charging: In a fume hood, charge a round-bottom flask with 3,5-dimethylphenol

(1.0 eq) and acetic anhydride (~2.0 eq).[8]

Reaction: Reflux the mixture for 1-2 hours.[8]

Workup: After cooling, the mixture is poured into water and extracted with an organic solvent

like methylene chloride.[8]

Purification: The organic phase is washed with an aqueous base (e.g., sodium hydroxide

solution) to remove unreacted phenol, followed by water. The solvent is then removed under

reduced pressure to yield the crude product.[8] Further purification can be achieved by

vacuum distillation.

Safety and Handling
While a comprehensive Safety Data Sheet (SDS) should always be consulted, general safety

precautions are necessary.

Hazards: The compound may cause skin irritation and poses health risks if inhaled or

ingested.[4] It is classified as Harmful if swallowed (H302).[3]

Handling: Always handle in a well-ventilated area or fume hood. Wear appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[9]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place, away from

strong oxidizing agents.[9]
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Conclusion
3,5-Dimethylphenyl acetate is a valuable chemical intermediate whose utility in research and

development is underpinned by its distinct physical and chemical properties. This guide has

provided a comprehensive overview of its key characteristics, from macroscopic properties like

boiling point and density to the microscopic details revealed by spectroscopic analysis. The

experimental protocols and workflows described herein offer a framework for the rigorous, in-

house validation required for high-level scientific applications. A thorough understanding and

application of this knowledge are essential for any researcher utilizing this compound in the

synthesis of novel molecules for drug discovery and materials science.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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